4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol

• IUPAC Name: 4-(4-chlorophenyl)-1-[(2,5-dimethylphenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C20H24ClNO/c1-15-3-4-16(2)17(13-15)14-22-11-9-20(23,10-12-22)18-5-7-19(21)8-6-18/h3-8,13,23H,9-12,14H2,1-2H3
• InChI Key: AGAITSKPYJUHHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2CCC(CC2)(C3=CC=C(C=C3)Cl)O
• Molecular Formula: C20H24ClNO
• Molecular Weight: 329.9 g/mol

Description

4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol, also known as CP-47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptor CB1. It was first synthesized in the 1990s and has since been studied extensively for its potential therapeutic applications.

Mechanism of Action

4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol acts as a potent agonist of the CB1 receptor, which is primarily found in the brain and central nervous system. The activation of CB1 receptors by 4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol leads to a variety of physiological and biochemical effects, including the modulation of neurotransmitter release and the regulation of gene expression.
Biochemical and Physiological Effects:
4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain perception, inflammation, and immune function. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and multiple sclerosis.

Advantages and Limitations for Lab Experiments

4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol has several advantages as a research tool, including its high potency and selectivity for the CB1 receptor. However, its use is limited by its potential toxicity and the difficulty of synthesizing and handling the compound safely.

Future Directions

There are several potential future directions for research involving 4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol. These include further investigation of its potential therapeutic applications, particularly in the treatment of pain and neurological disorders. Additionally, there is a need for further research into the mechanism of action of 4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol and its effects on the endocannabinoid system. Finally, there is a need for the development of safer and more efficient methods of synthesizing and handling the compound for research purposes.

Scientific Research Applications

4-(4-chlorophenyl)-1-(2,5-dimethylbenzyl)-4-piperidinol has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has also been investigated for its potential use as a research tool in the study of the endocannabinoid system.